Cas no 78795-27-4 (1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-5-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-5-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 78795-27-4
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 984382
• PubChem ID: 319664
• Update Time: 2025-04-20

1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-5-methylpyrimidine-2,4-dione
• 1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-5-methyl-pyrimidine-2,4-dione
• AC1L80O9
• CHEMBL284409
• C-thymidine
• CTK2H9122
• NSC264394
• NSC-264394
• SCHEMBL22902107
• DTXSID20312930
• 78795-27-4

• Inchi： 1S/C11H16N2O5/c1-5-3-13(11(18)12-10(5)17)7-2-6(4-14)8(15)9(7)16/h3,6-9,14-16H,2,4H2,1H3,(H,12,17,18)
• InChI Key： OHFMYSNQKZBRNM-UHFFFAOYSA-N
• SMILES： OC1C(C(CO)CC1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 256.10598
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides